1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone

• CAS RN: 180292-85-7
• Molecular Formula: C6H8O2S
• Molecular Weight: 144.19 g/mol
• IUPAC Name: 1-(4-hydroxy-2,5-dihydrothiophen-3-yl)ethanone
• InChI: InChI=1S/C6H8O2S/c1-4(7)5-2-9-3-6(5)8/h8H,2-3H2,1H3
• InChI Key: IZVBNFWBSKGIET-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(CSC1)O
• synonyms: 3(2H)-Thiophenone, dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)

Description

1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone, also known as 4-HO-3, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a synthetic derivative of the naturally occurring compound psilocin, which is found in certain species of mushrooms.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone is not fully understood, but it is believed to act as a partial agonist at serotonin receptors in the brain. This compound has been shown to have significant effects on mood, perception, and cognition.
Biochemical and Physiological Effects:
Research has shown that 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone has a range of biochemical and physiological effects. This compound has been shown to alter the activity of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. Additionally, this compound has been shown to have significant effects on heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone in lab experiments is its ability to produce consistent and predictable effects on the brain and nervous system. However, there are also limitations to using this compound, including the potential for side effects and the need for specialized equipment and expertise.

Future Directions

There are many potential future directions for research on 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone. Some of the most promising areas of research include the development of new drugs and therapies for the treatment of various neurological and psychiatric disorders. Additionally, there is significant interest in exploring the potential applications of this compound in the field of neuroscience and cognitive psychology.
In conclusion, 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone is a unique and complex chemical compound that has significant potential for use in scientific research. While there are still many questions to be answered about the mechanism of action and physiological effects of this compound, the research conducted so far has provided valuable insights into its potential applications. With continued research and exploration, it is likely that we will discover even more about the potential uses and limitations of this compound in the years to come.

Synthesis Methods

The synthesis of 1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone is a complex process that requires specialized equipment and expertise. This compound is typically synthesized through a multistep process that involves the use of various chemical reagents and catalysts.

Scientific Research Applications

1-(4-Hydroxy-2,5-dihydrothiophen-3-yl)ethanone has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been in the field of neuroscience, where this compound has been shown to have significant effects on the brain and nervous system.